Cas no 14995-40-5 (disodium 2-sulphonatobenzoate)

• Product Name: disodium 2-sulphonatobenzoate
• CAS No: 14995-40-5
• MF: C₇H₆Na₂O₆S
• MW: 264.163483142853
• MDL: MFCD00137010
• CID: 87459
• PubChem ID: 2734925
• Update Time: 2025-04-18

disodium 2-sulphonatobenzoate Chemical and Physical Properties

Names and Identifiers

• disodium 2-sulphonatobenzoate
• 3-Sulfobenzoic acid disodium salt monohydrate
• 3-SULFOBENZOIC ACID
• 3-Sulfobenzoic acid disodium salt
• DISODIUM 3-SULFOBENZOATE
• m-(Sodiooxysulfonyl)benzoic acid sodium salt
• 3-(Sodiosulfo)benzenecarboxylic acid sodium salt
• Sodium 3-sulfonatobenzoate hydrate
• disodium;3-sulfonatobenzoate;hydrate
• 14995-40-5
• Sodium3-sulfonatobenzoatehydrate
• VODZKGQSNPCTAD-UHFFFAOYSA-L

• MDL： MFCD00137010
• Inchi： 1S/C7H6O5S.2Na.H2O/c8-7(9)5-2-1-3-6(4-5)13(10,11)12;;;/h1-4H,(H,8,9)(H,10,11,12);;;1H2/q;2*+1;/p-2
• InChI Key： VODZKGQSNPCTAD-UHFFFAOYSA-L
• SMILES： S(C1C=CC=C(C(=O)[O-])C=1)(=O)(=O)[O-].[Na+].[Na+].O

Computed Properties

• Exact Mass: 263.96800
• Monoisotopic Mass: 201.993594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 100

Experimental Properties

• Color/Form: Not determined
• Density: 1.62
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 114.94000
• LogP: -0.02930
• Solubility: Not determined

disodium 2-sulphonatobenzoate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38